Cas no 1904281-39-5 (methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate)

• Product Name: methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate
• CAS No: 1904281-39-5
• MF: C₁₇H₂₀N₄O₅S
• MW: 392.429502487183
• CID: 6108857
• PubChem ID: 92113422
• Update Time: 2025-08-03

methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate
• AKOS025374970
• 1904281-39-5
• methyl 4-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepane-1-carbonyl)benzoate
• methyl 4-[4-(1H-imidazol-5-ylsulfonyl)-1,4-diazepane-1-carbonyl]benzoate
• F6512-6343

• Inchi： 1S/C17H20N4O5S/c1-26-17(23)14-5-3-13(4-6-14)16(22)20-7-2-8-21(10-9-20)27(24,25)15-11-18-12-19-15/h3-6,11-12H,2,7-10H2,1H3,(H,18,19)
• InChI Key： QTDYYJSJYVWKKV-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN1)(N1CCN(C(C2C=CC(C(=O)OC)=CC=2)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 392.11544092g/mol
• Monoisotopic Mass: 392.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 121Ų

Additional information on methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate

Professional Introduction to Methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate (CAS No. 1904281-39-5)

Methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate, a compound with the CAS number 1904281-39-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the realm of targeted therapies and bioactive scaffolds. The intricate structure of this molecule, featuring a benzoate moiety linked to a diazepane ring system further substituted with a 1H-imidazole-4-sulfonyl group, underscores its complexity and multifaceted utility.

The< strong>diazepane core is a well-studied pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the diazepane scaffold is known for its potential applications in central nervous system (CNS) disorders, including anxiety and epilepsy. The presence of the benzoate group enhances the lipophilicity of the molecule, facilitating better membrane permeability and thus improving oral bioavailability—a critical factor in drug formulation. Moreover, the sulfonyl-substituted imidazole moiety introduces additional polar interactions, which can modulate binding affinity and selectivity towards specific enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. The< strong>1H-imidazole-4-sulfonyl substituent on the diazepane ring is particularly noteworthy, as it has been shown to engage in hydrogen bonding interactions with polar residues in protein active sites. This feature makes the compound an attractive candidate for designing inhibitors of enzymes involved in metabolic pathways and signal transduction cascades.

In the context of current pharmaceutical research, Methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate has garnered attention for its potential role in addressing inflammatory diseases. Studies have demonstrated that compounds with similar structural motifs can modulate inflammatory cytokine production by inhibiting key signaling pathways such as NF-κB. The benzoate group further contributes to anti-inflammatory effects by interacting with cyclooxygenase (COX) enzymes, which are pivotal in prostaglandin synthesis. These findings highlight the compound's dual functionality as both an immunomodulator and a potential analgesic agent.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the diazepane ring via cyclization reactions, followed by sulfonylation and benzoate esterification. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce functional groups with high efficiency. These synthetic methodologies not only underscore the compound's synthetic accessibility but also its feasibility for large-scale production.

Evaluation of Methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate in preclinical studies has revealed promising pharmacokinetic properties. The compound exhibits moderate solubility in aqueous media, which is essential for formulation into injectable or oral dosage forms. Additionally, preliminary toxicity studies indicate that the molecule is well-tolerated at therapeutic doses, suggesting a favorable safety profile. These attributes make it an attractive candidate for further development into a novel therapeutic agent.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like Methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate. By leveraging large datasets of bioactive compounds and their biological responses, computational models can predict potential therapeutic targets and optimize molecular structures for enhanced efficacy. This approach has been instrumental in identifying novel scaffolds that exhibit improved pharmacological properties compared to existing drugs.

The future prospects of this compound are further enhanced by its versatility as a bioactive scaffold. Researchers are exploring derivatives of Methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate that incorporate additional functional groups to enhance specific biological activities. For instance, modifications at the imidazole ring could improve binding affinity to certain protein targets, while alterations at the benzoate moiety might enhance metabolic stability.

In conclusion, Methyl 4-4-(1H-imidazole-4-sulfonyl)-1,4-diazepane-1-carbonylbenzoate (CAS No. 1904281-39-5) represents a significant contribution to pharmaceutical chemistry. Its complex structure and multifaceted biological activities make it a valuable tool for drug discovery and development. With ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications, this compound holds great promise for addressing various human diseases.